Cas no 133928-61-7 (4-Chloro-N-phenylpicolinamide)

• Product Name: 4-Chloro-N-phenylpicolinamide
• CAS No: 133928-61-7
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• MDL: MFCD08523032
• CID: 1078511
• PubChem ID: 329771785
• Update Time: 2025-06-29

4-Chloro-N-phenylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-phenylpicolinamide
• 4-chloro-N-phenylpyridine-2-carboxamide
• DB-063001
• 4-Chloro-N-phenyl-pyridine-2-carboxamide
• AR3401
• NSC112830
• NSC-112830
• 133928-61-7
• A887993
• 4-Chloro-N-phenylpicolinamide, AldrichCPR
• AKOS001303760
• Z82191561
• AS-45598
• DTXSID90296950
• SCHEMBL6072225
• MFCD08523032
• CS-0171404

• MDL： MFCD08523032
• Inchi： 1S/C12H9ClN2O/c13-9-6-7-14-11(8-9)12(16)15-10-4-2-1-3-5-10/h1-8H,(H,15,16)
• InChI Key： OXCAWSPZTRRBLP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.04000
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 301.9±27.0 °C at 760 mmHg
• Flash Point: 136.4±23.7 °C
• PSA: 41.99000
• LogP: 3.06030
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-N-phenylpicolinamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Chloro-N-phenylpicolinamide

Professional Introduction to 4-Chloro-N-phenylpicolinamide (CAS No. 133928-61-7)

4-Chloro-N-phenylpicolinamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 133928-61-7, this compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its properties, potential applications, and the latest research findings that highlight its significance in modern drug discovery.

The molecular structure of 4-Chloro-N-phenylpicolinamide consists of a picolinamide core substituted with a chlorine atom and a phenyl group at the N-position. This unique arrangement contributes to its distinct chemical and pharmacological properties. The presence of the chlorine atom enhances its reactivity, allowing for further functionalization and modification, which is crucial in the synthesis of more complex pharmaceutical agents. The phenyl group, on the other hand, influences its solubility and interaction with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of 4-Chloro-N-phenylpicolinamide. Studies have indicated that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. For instance, preliminary research suggests that it may interfere with the activity of certain proteases that are crucial for bacterial survival, thereby demonstrating its potential as an antimicrobial agent. Additionally, its ability to modulate immune responses has been observed in preclinical studies, indicating its possible role in treating autoimmune disorders.

The pharmacokinetic properties of 4-Chloro-N-phenylpicolinamide are also subjects of interest. Research has shown that the compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various pharmaceutical dosage forms. Furthermore, its metabolic stability suggests that it can be administered repeatedly without significant degradation in vivo, enhancing its therapeutic efficacy. These characteristics make it a promising candidate for further development into a novel drug entity.

One of the most exciting aspects of 4-Chloro-N-phenylpicolinamide is its versatility as a chemical scaffold. Researchers have been exploring its derivatives to enhance its bioactivity and reduce potential side effects. By modifying the substituents on the picolinamide core or introducing additional functional groups, scientists aim to optimize its pharmacological profile. For example, studies have focused on incorporating heterocyclic rings or other bioisosteres to improve binding affinity and selectivity against target enzymes or receptors.

The synthesis of 4-Chloro-N-phenylpicolinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired molecular framework efficiently. These synthetic strategies not only ensure the scalability of production but also allow for easy modifications to explore new derivatives.

The safety profile of 4-Chloro-N-phenylpicolinamide is another critical aspect that has been thoroughly evaluated through various toxicological studies. Preliminary data indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further extensive testing is required to fully understand its long-term safety implications before human clinical trials can commence. These studies are essential for ensuring that any potential therapeutic benefits outweigh possible risks associated with its use.

The integration of computational chemistry and machine learning techniques has significantly accelerated the discovery process for compounds like 4-Chloro-N-phenylpicolinamide. By leveraging these technologies, researchers can predictably model the interactions between the compound and biological targets, thereby identifying promising lead structures more efficiently. This approach has not only reduced the time required for hit identification but also minimized experimental costs by prioritizing compounds with higher likelihoods of success based on their predicted pharmacokinetic properties.

In conclusion, 4-Chloro-N-phenylpicolinamide, identified by its CAS number 133928-61-7, represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating inflammatory diseases, infections, and possibly even cancer have positioned it as a valuable candidate for further development. With ongoing research focusing on optimizing its synthesis, pharmacokinetics, and safety profile, this compound holds great promise for contributing to future medical breakthroughs.